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Compound of Interest

Methyl 6-bromo-3-
Compound Name:

hydroxypicolinate

cat. No.: B1358371

IUPAC Name: Methyl 6-bromo-3-hydroxypyridine-2-carboxylate

This document serves as a technical overview of methyl 6-bromo-3-hydroxypicolinate, a
substituted pyridine derivative. Due to the limited availability of in-depth experimental data and
biological studies in publicly accessible literature, this guide focuses on its chemical identity,
properties, and a general synthetic approach. This compound is primarily available as a
reagent for chemical synthesis.

Chemical Properties and Data

The key physicochemical properties of methyl 6-bromo-3-hydroxypicolinate are summarized
below. This data is compiled from various chemical suppliers and databases.
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Property Value Source
CAS Number 321601-48-3

Molecular Formula C7HeBrNO3

Molecular Weight 232.03 g/mol

Appearance Liquid, Solid, or Semi-solid

Purity Typically =98%

Storage Conditions Inert atmosphere, 2-8°C

InChi Key UGFPNFKMYRHGBG-

UHFFFAOYSA-N

COC(=0)C1=C(C=CC(=N1)Br)
o)

SMILES

Synthesis and Workflow

While specific, detailed experimental protocols for the synthesis of methyl 6-bromo-3-
hydroxypicolinate are not readily available in peer-reviewed literature, a plausible synthetic
route can be conceptualized based on standard organic chemistry transformations. A
generalized workflow for its preparation could involve the esterification of the corresponding
carboxylic acid.

Below is a conceptual workflow for the synthesis of methyl 6-bromo-3-hydroxypyridine-2-
carboxylate.
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Starting Material Reagents

G-bromo-s-hydroxypicolinic acig [Methanol (CHsOH)] [ Acid Catalyst (e.g., H2SO4) ]

Esterification

Product
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Caption: Conceptual workflow for the synthesis of Methyl 6-bromo-3-hydroxypicolinate.

Experimental Protocols

Detailed experimental protocols for the use of methyl 6-bromo-3-hydroxypicolinate are not
available in the public domain. It is most commonly listed as a chemical intermediate,
suggesting its primary use is in the synthesis of more complex molecules.

Biological Activity and Signaling Pathways

There is no publicly available information on the biological activity of methyl 6-bromo-3-
hydroxypicolinate or its involvement in any signaling pathways. Researchers and drug
development professionals interested in this compound would need to conduct exploratory
studies to determine its biological effects.

Conclusion

Methyl 6-bromo-3-hydroxypicolinate, with the IUPAC name methyl 6-bromo-3-
hydroxypyridine-2-carboxylate, is a chemical compound with well-defined physical and
chemical properties. While its primary application appears to be as a building block in organic
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synthesis, there is a notable absence of published research on its biological activity or its role
in cellular signaling. This presents an opportunity for novel research to explore the potential
pharmacological applications of this molecule and its derivatives.

« To cite this document: BenchChem. [Technical Guide: Methyl 6-bromo-3-hydroxypicolinate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358371#methyl-6-bromo-3-hydroxypicolinate-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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